Cas no 88499-41-6 (Pentanal, 3,4-dioxo-)

• Product Name: Pentanal, 3,4-dioxo-
• CAS No: 88499-41-6
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 709569
• PubChem ID: 45085070
• Update Time: 2025-04-19

Pentanal, 3,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 3,4-dioxo-
• 3,4-dioxopentanal
• Pentanal, 3,4-dioxo- (9CI)
• AKOS026732236
• 88499-41-6
• SCHEMBL9488726
• EN300-1124903
• DTXSID90665788
• Pentanal,3,4-dioxo-(9ci)

• Inchi： 1S/C5H6O3/c1-4(7)5(8)2-3-6/h3H,2H2,1H3
• InChI Key： QGGCMCHYJIPQCE-UHFFFAOYSA-N
• SMILES： O=C(C(C)=O)CC=O

Computed Properties

• Exact Mass: 114.031694049g/mol
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 51.2Ų